Cas no 34921-09-0 (Diethyl (4-methylphenyl)methyl Phosphate)
34921-09-0 structure
Product Name:Diethyl (4-methylphenyl)methyl Phosphate
CAS No:34921-09-0
MF:C12H19O4P
MW:258.250624895096
CID:919682
PubChem ID:298810
Update Time:2025-04-19
Diethyl (4-methylphenyl)methyl Phosphate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl (4-methylphenyl)methyl Phosphate
- AC1L6TOF
- diethyl 4-methylbenzyl phosphate
- NSC171151
- p-methylbenzyl diethyl phosphate
- NSC-171151
- DTXSID20305569
- SCHEMBL14227633
- diethyl 4-methylbenzylphosphate
- 34921-09-0
-
- Inchi: 1S/C12H19O4P/c1-4-14-17(13,15-5-2)16-10-12-8-6-11(3)7-9-12/h6-9H,4-5,10H2,1-3H3
- InChI Key: JPOKCWPGTRPAJT-UHFFFAOYSA-N
- SMILES: P(=O)(OCC)(OCC)OCC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 258.10217
- Monoisotopic Mass: 258.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.116
- Boiling Point: 337.3°C at 760 mmHg
- Flash Point: 171.5°C
- Refractive Index: 1.488
- PSA: 44.76
- LogP: 3.69270
Diethyl (4-methylphenyl)methyl Phosphate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
34921-09-0 (Diethyl (4-methylphenyl)methyl Phosphate) Related Products
- 78543-37-0(Dibenzyl phosphate potassiumsalt)
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- 1623-08-1(Phosphoric Acid Dibenzyl Ester)
- 1277151-44-6(Ammonium dibenzyl phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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